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Introduction

Lactose is a widely utilized excipient in the pharmaceutical industry due to its cost-
effectiveness, availability, bland taste, low hygroscopicity, and excellent physical and chemical
stability.[1] Spray drying is a continuous, single-step process that transforms a liquid feed into a
dry powder, offering precise control over particle size, morphology, and solid-state properties.
[2][3] For pharmaceutical applications, spray drying of lactose, particularly the beta-anomer, is
employed to produce materials with enhanced flowability and compressibility, making them
suitable for direct compression (DC) tablet manufacturing and as carriers in dry powder inhaler
(DPI) formulations.[4][5][6]

The process involves atomizing a lactose solution or suspension into fine droplets within a
heated drying chamber. The rapid evaporation of the solvent results in the formation of
spherical particles, often with a controlled level of amorphous content.[4][5] This amorphous
component contributes to improved compressibility by enabling a higher degree of plastic
deformation and better binding properties.[4][5] Typically, spray-dried lactose contains 9-12%
B-lactose, predominantly within the amorphous matrix.[4][5] The ratio of crystalline to
amorphous material, as well as the anomeric composition, can be manipulated by controlling
the spray drying process parameters.

These application notes provide a detailed protocol for the spray drying of beta-lactose and
summarize the key process parameters and their influence on the final product characteristics.
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Experimental Protocols
Materials

e 0-Lactose monohydrate (Pharmaceutical Grade)

Deionized Water

Spray Dryer (e.g., Buchi Mini Spray Dryer B-290 or equivalent)

Analytical balance

Magnetic stirrer and hot plate

Sieves for particle size classification

Feed Solution Preparation

o Mutarotation to achieve a high beta-lactose content:. To maximize the proportion of (3-lactose
in the feed solution, prepare a 10-20% (w/v) aqueous solution of a-lactose monohydrate.

e Heat the solution to approximately 80-90°C while stirring continuously until all lactose is
dissolved.

¢ Maintain this temperature for at least one hour to allow for mutarotation, the process by
which a-lactose converts to its f-anomer in solution. At equilibrium at elevated temperatures,
the solution will contain a higher proportion of B-lactose.

» Cool the solution to the desired feed temperature before commencing the spray drying
process.

Spray Drying Procedure

e Instrument Setup:
o Assemble the spray dryer according to the manufacturer's instructions.

o Select a nozzle with an appropriate orifice size (e.g., 0.7 mm).
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o Ensure the cyclone and collection vessel are clean and properly fitted.

e Process Parameter Settings:

[e]

Set the inlet temperature to the desired value (e.g., 120°C, 160°C, or 190°C).

o

Set the aspirator to 100%.

[¢]

Set the atomizing gas flow rate (e.g., 400-800 L/h).

[e]

Set the feed pump rate to the desired value (e.g., 20 mL/min).
e Drying Process:
o Start the spray dryer and allow the inlet temperature to stabilize.

o Begin by pumping deionized water through the nozzle to ensure proper atomization and to
wet the drying chamber, which can help to minimize initial product loss to the chamber
walls.

o Once the outlet temperature stabilizes, switch the feed from water to the prepared lactose
solution.

o Continuously monitor the inlet and outlet temperatures throughout the process.
e Product Collection:

o After the entire lactose solution has been sprayed, continue to run the aspirator for a few
minutes to ensure all the product is collected in the cyclone.

o Carefully collect the spray-dried powder from the collection vessel.

o Store the collected powder in a desiccator to prevent moisture absorption, which can lead
to crystallization of the amorphous content.

Characterization of Spray-Dried Lactose

» Particle Size and Morphology:
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o Analyze the particle size distribution using laser diffraction.

o Examine the particle morphology using Scanning Electron Microscopy (SEM). Spray-dried
lactose particles are typically spherical.[7]

e Solid-State Characterization:

o Determine the amorphous content and glass transition temperature (Tg) using Differential
Scanning Calorimetry (DSC).

o Assess the crystallinity and identify polymorphic forms using X-ray Powder Diffraction
(XRPD).

» Moisture Content:

o Measure the residual moisture content using Karl Fischer titration or a moisture analyzer.
o Flow Properties:

o Evaluate the flowability of the powder by measuring the Carr's Index and Hausner Ratio.

Data Presentation

The following tables summarize the influence of key spray drying parameters on the
physicochemical properties of the resulting lactose powder.

Table 1: Effect of Inlet Temperature and Feed Concentration on Moisture Content of Spray-

Dried Lactose

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.researchgate.net/publication/265090544_Studies_on_the_spray_dried_lactose_as_carrier_for_dry_powder_inhalation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Inlet Temperature

Feed

Concentration (%

Outlet Temperature  Moisture Content

(°C) (°C) (%)
wiv)

120 10 73-78 15-20
160 10 85-90 10-15
190 10 90-95 08-1.2
120 20 78-83 20-25
160 20 90-94 15-20
190 20 95-100 1.0-15

Data synthesized from multiple sources for illustrative purposes.

Table 2: Influence of Spray Drying Parameters on Particle Size and Crystallinity

Inlet ] Degree of
Feed Rate Atomizer Volume Mean o

Temperature . ] Crystallinity
(mL/min) Speed (rpm) Diameter (um)

(°C) (%)

134 20 49,000 25-35 ~55

160 20 49,000 25-35 ~65

210 20 49,000 25-35 ~76

Higher inlet temperatures generally lead to a higher degree of crystallinity.[8] Data is illustrative

and depends on the specific spray dryer and conditions.

Table 3: Anomeric Composition of Feed Solution and Spray-Dried Product
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Feed . . % o-Lactose in % B-Lactose in
% o-Lactose in % B-Lactose in

Temperature . . Amorphous Amorphous
Solution Solution . .

(°C) Solid Solid

25 40 60 63 37

40 43 57 48 52

50 44 56 43 57

The anomeric composition of the amorphous solid is influenced by the feed solution

temperature.[9]

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for the spray drying of beta-lactose.
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Caption: Relationship between spray drying parameters and lactose properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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